N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide

• IUPAC Name: N'-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide
• InChI: InChI=1S/C19H15FN4O2/c20-15-7-5-13(6-8-15)10-26-23-12-22-19-21-9-14-11-25-17-4-2-1-3-16(17)18(14)24-19/h1-9,12H,10-11H2,(H,21,22,23,24)
• InChI Key: XPMALGPQQOSIBR-UHFFFAOYSA-N
• Canonical SMILES: C1C2=CN=C(N=C2C3=CC=CC=C3O1)N=CNOCC4=CC=C(C=C4)F
• Isomeric SMILES: C1C2=CN=C(N=C2C3=CC=CC=C3O1)/N=C\NOCC4=CC=C(C=C4)F
• Molecular Formula: C19H15FN4O2
• Molecular Weight: 350.3 g/mol

Description

The compound N-(5H-chromeno[4,3-d]pyrimidin-2-yl)-N-[(4-fluorophenyl)methoxy]methanimidamide, also known as Compound A, is a novel small molecule that has gained attention in the scientific community due to its potential therapeutic applications.

Scientific Research Applications

Synthesis and Biological Activity

A wide range of chromeno[4,3-d]pyrimidin derivatives have been synthesized and evaluated for their biological activities. These compounds have been explored for their potential in treating various diseases, showcasing the versatility and importance of this chemical framework in drug development.

• Antitubercular and Antimicrobial Activities

  • Novel 4H-chromeno[2,3-d]pyrimidine derivatives have been synthesized and shown to exhibit pronounced antitubercular and antimicrobial activities against a range of bacterial strains, including Mycobacterium tuberculosis and various Gram-positive and Gram-negative bacteria (Kamdar et al., 2011).

• Anticancer Potential

  • Fluorinated coumarin–pyrimidine hybrids have been developed and evaluated for their anticancer activity, with certain compounds showing significant cytotoxicity against human cancer cell lines, highlighting the therapeutic potential of chromeno[4,3-d]pyrimidin derivatives in oncology (Hosamani et al., 2015).

• Catalyst-Free Synthesis

  • A catalyst-free, one-pot synthesis method for 5-aryl-2-oxo-/thioxo-2,3-dihydro-1H-benzo[6,7]chromeno[2,3-d]pyrimidine derivatives under ambient conditions has been developed. This approach emphasizes the eco-friendly and efficient synthesis of chromeno[4,3-d]pyrimidine derivatives, which could be valuable in medicinal chemistry (Brahmachari & Nayek, 2017).

• DNA Cleavage and Antimicrobial Evaluation

  • Pyrimidine derivatives of the coumarin moiety have been studied for their DNA cleavage and antimicrobial properties. Certain compounds exhibited significant analgesic, anti-pyretic, and DNA cleavage activities, providing insights into the potential use of chromeno[4,3-d]pyrimidine derivatives as therapeutics (Keri et al., 2010).